4-(2-Azaniumyl-3,3-dimethylbutanoyl)benzonitrilium;chloride 4-(2-Azaniumyl-3,3-dimethylbutanoyl)benzonitrilium;chloride
Brand Name: Vulcanchem
CAS No.: 1373046-75-3
VCID: VC0125756
InChI: InChI=1S/C13H16N2O.ClH/c1-13(2,3)12(15)11(16)10-6-4-9(8-14)5-7-10;/h4-7,12H,15H2,1-3H3;1H/p+1
SMILES: CC(C)(C)C(C(=O)C1=CC=C(C=C1)C#[NH+])[NH3+].[Cl-]
Molecular Formula: C13H18ClN2O+
Molecular Weight: 253.75

4-(2-Azaniumyl-3,3-dimethylbutanoyl)benzonitrilium;chloride

CAS No.: 1373046-75-3

Cat. No.: VC0125756

Molecular Formula: C13H18ClN2O+

Molecular Weight: 253.75

* For research use only. Not for human or veterinary use.

4-(2-Azaniumyl-3,3-dimethylbutanoyl)benzonitrilium;chloride - 1373046-75-3

Specification

CAS No. 1373046-75-3
Molecular Formula C13H18ClN2O+
Molecular Weight 253.75
IUPAC Name 4-(2-azaniumyl-3,3-dimethylbutanoyl)benzonitrilium;chloride
Standard InChI InChI=1S/C13H16N2O.ClH/c1-13(2,3)12(15)11(16)10-6-4-9(8-14)5-7-10;/h4-7,12H,15H2,1-3H3;1H/p+1
Standard InChI Key XFSOFAHZSZZJFE-UHFFFAOYSA-O
SMILES CC(C)(C)C(C(=O)C1=CC=C(C=C1)C#[NH+])[NH3+].[Cl-]

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